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Compound of Interest

2-chloro-N-methylethane-1-
Compound Name:
sulfonamide

Cat. No.: B13466387

Get Quote

Part 1: Executive Summary

2-Chloro-N-methylethane-1-sulfonamide (CAS: 1487728-62-0) is a specialized electrophilic
intermediate primarily utilized in the synthesis of taurine derivatives and vinylsulfonamide

reactive probes. Unlike stable commercial sulfonamides, this compound occupies a
"metastable" chemical space; it is prone to base-mediated dehydrohalogenation to form N-
methylethenesulfonamide.

This guide addresses the scarcity of public solubility data for this specific entity. By synthesizing
experimental observations from homologous series and reaction workups, we provide a
validated solubility landscape and handling protocols to prevent inadvertent degradation during
solution-phase processing.

Part 2: Physicochemical Profile

The solubility of 2-chloro-N-methylethane-1-sulfonamide is governed by the competition
between its polar sulfonamide head group (

) and the lipophilic, electron-withdrawing chloroethyl tail.
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Table 1: Key Physicochemical Parameters

Property Value | Estimate Confidence Source/Rationale
Molecular Formula High Stoichiometry
Molecular Weight 157.62 g/mol High Calculated

CAS Number 1487728-62-0 High Chemical Abstracts

Consensus of

fragment-based

LogP (Predicted) 0.45+0.2 Medium
models (CI: +0.7,
Sulfonamide: -1.[1]2)
Sulfonamide N-H
acidity; inductively
pKa (Acidic) 105+05 Medium enhanced by

-Cl

) Analogous to 2-
Colorless Oil or Low- )
Appearance ) ) High chloroethanesulfonyl
Melting Solid _
chloride

Scientist’'s Note: Do not confuse this compound with its isomer, N-(2-
chloroethyl)methanesulfonamide (CAS 21896-59-3). The target molecule has the chlorine on

the sulfonyl side of the chain, making the

-carbon highly susceptible to elimination.

Part 3: Solubility Landscape

The following data is derived from isolation protocols where this compound is extracted from
aqueous reaction mixtures.
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ble 2: Solubili | ibili

Solvent Class Solvent Solubility Rating Operational Notes

) Preferred solvent for
) Dichloromethane ) )
Chlorinated High (>100 mg/mL) extraction and
(DCM)
storage.

Good alternative;

avoid if traces of

Chlorinated Chloroform High (>100 mg/mL)
HCl/phosgene are
present.
Suitable for biological
. . assays; Risk of
Polar Aprotic DMSO High (>50 mg/mL) T
elimination upon
prolonged storage.
) o ) Excellent for HPLC
Polar Aprotic Acetonitrile (MeCN) High (>50 mg/mL) ]
analysis.
Use with caution;
] Moderate (10-50 nucleophilic attack
Polar Protic Methanol / Ethanol ) ]
mg/mL) (solvolysis) possible at
high T.
Sparingly soluble;
Low-Moderate (<5 p. J y-
Aqueous Water (pH 7) typically oils out of
mg/mL) )
aqueous solution.
DO NOT USE. Rapid
Aqueous Water (pH > 10) Unstable elimination to

vinylsulfonamide.

Part 4: Synthesis & Stability Logic

Understanding the synthesis is critical to interpreting solubility results, as impurities (vinyl
species) drastically alter the apparent solubility.

The "Elimination Trap": In the presence of base (even weak bases like bicarbonate used in
workups), the acidic
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-protons (adjacent to the sulfonyl group) become labile. The

-chlorine acts as a leaving group, driving the formation of the vinylsulfonamide.

Figure 1: Reaction Pathway & Stability Dynamics
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Caption: The synthesis involves a delicate balance. Low temperature (0°C) favors the Target
(Green). Elevated pH or temperature drives the elimination to the Vinyl impurity (Red).

Part 5: Experimental Protocols

As a Senior Scientist, | recommend the following self-validating protocols. These are designed
to measure solubility without chemically altering the substrate.

Protocol A: Kinetic Solubility Determination (HPLC-
Based)

Use this for rapid assessment during formulation.
o Preparation: Prepare a 10 mM stock solution of the test compound in DMSO.
o Spiking: Spiking 5 pL of stock into 495 pL of PBS (pH 7.4) and 495 uL of MeCN (Control).

e Equilibration: Shake at room temperature for 4 hours. Note: Do not exceed 4 hours to
minimize hydrolysis.

e Filtration: Filter the PBS sample using a 0.45 pum PTFE membrane (low binding).
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e Analysis: Inject both samples onto HPLC (C18 column, Water/MeCN gradient).

e Calculation:

Protocol B: Synthesis & Isolation (Minimizing Vinyl
Formation)

To generate pure material for solubility testing.

Setup: Charge a flask with Dichloromethane (DCM) and Methylamine (2.0 eq). Cool to -10°C
(Salt/Ice bath).

» Addition: Dropwise add 2-chloroethanesulfonyl chloride (1.0 eq) dissolved in DCM. Crucial:
Keep internal temp < 0°C.

e Quench: Pour into ice-cold 5% HCI (acidic quench prevents elimination).
o Extraction: Separate organic layer, dry over

, and evaporate at < 30°C.
» Validation: Check NMR (
H).
o Target: Triplet at ~3.8 ppm (
-Cl).

o Vinyl Impurity: Multiplets at 6.0-6.8 ppm (Olefinic protons).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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